Cas no 1557732-00-9 (1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one)

• Product Name: 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one
• CAS No: 1557732-00-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6479864
• PubChem ID: 82896574
• Update Time: 2025-05-19

1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1146377
• 1-[2-(azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one
• AKOS021215713
• 1557732-00-9
• 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H14N2O2/c13-10-3-1-2-4-12(10)5-6-14-9-7-11-8-9/h1-4,9,11H,5-8H2
• InChI Key： KSUABDGGAAXVAR-UHFFFAOYSA-N
• SMILES： O(CCN1C=CC=CC1=O)C1CNC1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one

Professional Introduction to Compound with CAS No. 1557732-00-9 and Product Name: 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one

Compound with the CAS number 1557732-00-9 and the product name 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound incorporates a dihydropyridinone core, which is well-known for its role in various pharmacological mechanisms, particularly in the modulation of calcium channels and enzyme inhibition. The presence of an azetidine moiety further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one molecule exhibits a unique combination of structural features that contribute to its potential biological activity. The dihydropyridinone ring is a key pharmacophore that interacts with biological targets, while the azetidine group introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This dual functionality makes the compound an attractive scaffold for designing novel therapeutic agents.

Recent studies in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The dihydropyridinone scaffold, in particular, has been extensively studied for its ability to modulate various biological pathways. For instance, dihydropyridines are well-known for their role as calcium channel blockers, which are widely used in the treatment of cardiovascular diseases. The addition of an azetidine ring to this scaffold can lead to new derivatives with enhanced pharmacological properties, such as improved solubility or altered metabolic stability.

The azetidin-3-yloxy substituent in the compound's structure is another critical feature that contributes to its potential therapeutic effects. Azetidine derivatives have been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. By incorporating this moiety into the dihydropyridinone core, researchers aim to develop compounds that can interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

In the context of current research trends, there is a growing interest in developing small molecule inhibitors that can modulate enzyme activity through allosteric binding. The 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one compound has been designed with this concept in mind. The dihydropyridinone ring can serve as an anchor point for binding to the enzyme's active site or allosteric site, while the azetidine group can interact with other residues on the enzyme surface to induce conformational changes that alter enzyme function. This approach has shown promise in recent studies aimed at developing inhibitors for enzymes involved in cancer and inflammatory diseases.

Another area of interest is the development of prodrugs that can enhance bioavailability or target specificity upon administration. The structure of 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one suggests that it could be modified into a prodrug by introducing additional functional groups that are cleaved under physiological conditions. This strategy could allow for controlled release of the active drug molecule at the target site, thereby improving therapeutic efficacy while minimizing side effects.

The synthesis and characterization of this compound have been conducted using state-of-the-art techniques in organic chemistry and spectroscopy. High-resolution NMR spectroscopy has been employed to confirm the structural integrity of the molecule, while X-ray crystallography has provided insights into its three-dimensional conformation. These studies have not only validated the synthetic approach but also offered valuable information about the compound's electronic properties and potential interactions with biological targets.

In conclusion, 1-[2-(Azetidin-3-yloxy)ethyl]-1,2-dihydropyridin-2-one represents a promising candidate for further exploration in drug discovery and development. Its unique structural features make it well-suited for modulating various biological pathways, and its potential applications span multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to make significant contributions to advancements in chemical biology and pharmaceutical science.